2-(16,18-Dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]-nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoic acid

• IUPAC Name: 2-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoic acid
• InChI: InChI=1S/C24H23NO4/c1-12(2)11-17(24(28)29)25-22(26)20-18-13-7-3-4-8-14(13)19(21(20)23(25)27)16-10-6-5-9-15(16)18/h3-10,12,17-21H,11H2,1-2H3,(H,28,29)
• InChI Key: PGJVHPHCIWSPOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N1C(=O)C2C(C1=O)C3C4=CC=CC=C4C2C5=CC=CC=C35
• Molecular Formula: C24H23NO4
• Molecular Weight: 389.4 g/mol

Description

The compound “2-(16,18-Dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]-nonadeca-2,4,6,9,11,13-hexaen-17-yl)-4-methylpentanoic acid” is a complex organic molecule. Its CAS Number is 190438-87-0. The molecular formula is C21H17NO4, and it has a molecular weight of 347.37.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 347.37. The density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Crystal Structure and Synthetic Approaches

• Macrocyclic Compounds Structural Analysis : Compounds with structural similarity, like macrocyclic compounds, have been studied for their X-ray structural analysis. For example, the crystal structure of 22,24,25-trimethyl-8,11,14-trioxa-25-azatetracyclo[19.3.1.02,7.015,20]pentacosa-2,4,6,15 (20),16,18-hexaen-23-one, was analyzed to understand its molecular configuration (Nguyen et al., 2017).

• Synthetic Routes for Complex Molecules : Research on synthesizing optically active compounds and their derivatives provides insights into methods applicable to similar complex molecules. For instance, syntheses of verrucarinic acid and its derivatives have been described, highlighting techniques like enantioselective ester hydrolysis and asymmetric hydroboration (Herold, Mohr, & Tamm, 1983).

Biological and Chemical Properties

• Biological Activity of Structurally Similar Compounds : Compounds structurally related to the molecule have been examined for their biological activities. For example, derivatives of furans isolated from the roots of Polyalthia evecta showed antiplasmodial and antiviral activities, highlighting potential biomedical applications (Kanokmedhakul et al., 2006).

• Plant Growth Regulation by Derivatives : The preparation of tetracyclic diterpenoids, including steviol and its derivatives, and their impact on plant growth regulation illustrate the potential agricultural applications of structurally similar compounds (Oliveira et al., 2008).